Cas no 1805542-52-2 (Ethyl 4-(difluoromethyl)-3-hydroxy-2-iodopyridine-6-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-3-hydroxy-2-iodopyridine-6-acetate
• CAS No: 1805542-52-2
• MF: C₁₀H₁₀F₂INO₃
• MW: 357.0925822258
• CID: 4805487
• Update Time: 2025-11-06

Ethyl 4-(difluoromethyl)-3-hydroxy-2-iodopyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-3-hydroxy-2-iodopyridine-6-acetate

• Inchi： 1S/C10H10F2INO3/c1-2-17-7(15)4-5-3-6(9(11)12)8(16)10(13)14-5/h3,9,16H,2,4H2,1H3
• InChI Key： JXWBGJQUEUJDFJ-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=CC(CC(=O)OCC)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 4-(difluoromethyl)-3-hydroxy-2-iodopyridine-6-acetate

Ethyl 4-(difluoromethyl)-3-hydroxy-2-iodopyridine-6-acetate (CAS No. 1805542-52-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-(difluoromethyl)-3-hydroxy-2-iodopyridine-6-acetate, identified by its CAS number 1805542-52-2, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its intricate molecular structure, has garnered significant attention due to its utility in the development of novel therapeutic agents. The presence of both iodopyridine and difluoromethyl substituents imparts unique reactivity, making it a versatile building block for synthetic chemists.

The difluoromethyl group is particularly noteworthy, as it is frequently employed in medicinal chemistry to enhance metabolic stability and binding affinity. In recent years, the incorporation of fluorine atoms into drug molecules has become a cornerstone of innovation, with compounds featuring difluoromethyl groups demonstrating improved pharmacokinetic profiles. Ethyl 4-(difluoromethyl)-3-hydroxy-2-iodopyridine-6-acetate exemplifies this trend, offering a scaffold that can be readily modified to yield a wide array of pharmacologically active compounds.

The iodopyridine moiety further enhances the compound's synthetic utility. Iodine is a well-established halogen in organic synthesis, serving as an excellent handle for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the creation of intricate drug candidates. The hydroxyl and acetic acid functionalities present in Ethyl 4-(difluoromethyl)-3-hydroxy-2-iodopyridine-6-acetate provide additional sites for chemical modification, allowing for further diversification of the molecular library.

In the context of contemporary pharmaceutical research, Ethyl 4-(difluoromethyl)-3-hydroxy-2-iodopyridine-6-acetate has found applications in the development of small molecule inhibitors targeting various biological pathways. For instance, studies have highlighted its potential in generating novel kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The ability to introduce fluorinated analogs into these inhibitors has been linked to improved selectivity and efficacy, underscoring the importance of this intermediate.

The compound's structural features also make it a valuable tool in fragment-based drug discovery. By leveraging its reactivity, researchers can rapidly screen libraries of derivatives to identify lead compounds with desirable properties. The combination of computational modeling and high-throughput screening has accelerated the process of identifying promising candidates, with Ethyl 4-(difluoromethyl)-3-hydroxy-2-iodopyridine-6-acetate playing a pivotal role in these efforts.

The synthesis of Ethyl 4-(difluoromethyl)-3-hydroxy-2-iodopyridine-6-acetate involves multi-step organic transformations that showcase modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations are often employed to construct the desired framework. These methods not only highlight the compound's synthetic versatility but also reflect the broader trends in pharmaceutical chemistry towards more efficient and sustainable processes.

Ongoing research continues to explore new applications for Ethyl 4-(difluoromethyl)-3-hydroxy-2-iodopyridine-6-acetate beyond traditional drug development. Its potential in materials science and agrochemicals is also being investigated, demonstrating its broad utility across multiple disciplines. The compound's unique properties make it an attractive candidate for innovative applications that could have far-reaching implications.

In conclusion, Ethyl 4-(difluoromethyl) -3-hydroxy -2 -Iodopyridine -6 -acetate (CAS No. 1805542 -52 -2) is a multifaceted intermediate with significant contributions to modern pharmaceutical synthesis. Its structural features and reactivity enable the development of novel therapeutic agents with enhanced pharmacological properties. As research progresses, this compound is poised to play an even greater role in advancing drug discovery and related fields.